Cas no 2866317-29-3 (2-(Azetidin-3-yl)propane-1,3-diol hydrochloride)

• Product Name: 2-(Azetidin-3-yl)propane-1,3-diol hydrochloride
• CAS No: 2866317-29-3
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 6302319
• PubChem ID: 165993322
• Update Time: 2025-06-13

2-(Azetidin-3-yl)propane-1,3-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)propane-1,3-diol hydrochloride
• 2866317-29-3
• 2-(azetidin-3-yl)propane-1,3-diol;hydrochloride
• EN300-39854413
• 2-(Azetidin-3-yl)propane-1,3-diol hydrochloride

• Inchi： 1S/C6H13NO2.ClH/c8-3-6(4-9)5-1-7-2-5;/h5-9H,1-4H2;1H
• InChI Key： FHOKLTNRDWAGEL-UHFFFAOYSA-N
• SMILES： Cl.OCC(CO)C1CNC1

Computed Properties

• Exact Mass: 167.0713064g/mol
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 79.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-(Azetidin-3-yl)propane-1,3-diol hydrochloride

Research Briefing on 2-(Azetidin-3-yl)propane-1,3-diol hydrochloride (CAS: 2866317-29-3): Recent Advances and Applications

2-(Azetidin-3-yl)propane-1,3-diol hydrochloride (CAS: 2866317-29-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its azetidine ring and diol functionality, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for the synthesis of novel bioactive compounds, particularly in the areas of central nervous system (CNS) disorders and antimicrobial agents.

Recent research has focused on the synthesis and optimization of 2-(Azetidin-3-yl)propane-1,3-diol hydrochloride to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study highlighted the compound's ability to improve the binding affinity of these modulators, which could lead to more effective treatments for anxiety and epilepsy. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

Another significant application of 2-(Azetidin-3-yl)propane-1,3-diol hydrochloride is in the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) explored the compound's role in the synthesis of novel azetidine-containing antibiotics. The researchers found that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the importance of the azetidine ring in enhancing the compounds' bioavailability and reducing toxicity.

In addition to its pharmacological applications, 2-(Azetidin-3-yl)propane-1,3-diol hydrochloride has also been investigated for its potential in chemical biology. A study in ACS Chemical Biology (2023) utilized the compound as a scaffold for the development of fluorescent probes. These probes were designed to target specific enzymes involved in cancer progression, providing a valuable tool for both diagnostic and therapeutic purposes. The study reported high selectivity and sensitivity of the probes, underscoring the versatility of this compound in biomedical research.

Despite these promising findings, challenges remain in the large-scale synthesis and clinical translation of 2-(Azetidin-3-yl)propane-1,3-diol hydrochloride. Current research is focused on optimizing synthetic routes to improve yield and reduce costs. Additionally, further preclinical studies are needed to fully evaluate the compound's safety and efficacy in vivo. Nevertheless, the recent advancements highlight the compound's potential to contribute significantly to the fields of drug discovery and chemical biology.

In conclusion, 2-(Azetidin-3-yl)propane-1,3-diol hydrochloride (CAS: 2866317-29-3) represents a versatile and promising compound in the chemical biology and pharmaceutical industries. Its applications in GABA receptor modulation, antimicrobial development, and chemical probes demonstrate its broad utility. Ongoing research aims to address current limitations and unlock its full potential, paving the way for innovative therapeutic and diagnostic solutions.